Cas no 1806806-74-5 (Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806806-74-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4848488
• Update Time: 2025-06-08

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H12F2N2O2/c1-16-8(15)4-7-9(10(11)12)6(5-13)2-3-14-7/h2-3,10H,4-5,13H2,1H3
• InChI Key： HSYDOEVKMPXUQX-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=NC=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806806-74-5): A Comprehensive Overview

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806806-74-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core with functional groups that include an aminomethyl substituent and a difluoromethyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate contributes to its versatility in chemical reactions. The presence of the aminomethyl group enhances its reactivity, allowing for further functionalization through nucleophilic substitution or condensation reactions. Concurrently, the difluoromethyl moiety introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets. These features make it a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated compounds in drug discovery. The incorporation of fluorine atoms into molecular structures has been shown to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance lipophilicity and resistance to enzymatic degradation. This has led to its incorporation into numerous clinical candidates across different therapeutic areas.

Molecular modeling studies have further elucidated the interactions between Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate and potential biological targets. Computational analyses suggest that the compound can effectively bind to enzymes and receptors involved in critical biological pathways. For instance, its structural features may facilitate interactions with kinases and other enzymes implicated in cancer progression. These findings align with ongoing research efforts aimed at identifying small-molecule inhibitors for such targets.

The synthesis of Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the advancements in organic chemistry that enable the efficient production of complex molecules.

The pharmacological profile of Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate is under active investigation in several preclinical studies. Initial findings indicate that the compound exhibits promising activity against various disease models, including inflammatory disorders and neurological conditions. The combination of its structural features and observed biological activity positions it as a potential lead compound for further development into therapeutic agents.

In conclusion, Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806806-74-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes, coupled with its synthetic accessibility and potential biological activity, make it a valuable asset in the pursuit of novel therapeutic interventions. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and development efforts worldwide.